Cas no 81687-70-9 (1-isocyanato-4-(methylsulfanyl)butane)

• Product Name: 1-isocyanato-4-(methylsulfanyl)butane
• CAS No: 81687-70-9
• MF: C₆H₁₁NOS
• MW: 145.222640275955
• CID: 6291597
• PubChem ID: 87724736
• Update Time: 2025-05-19

1-isocyanato-4-(methylsulfanyl)butane Chemical and Physical Properties

Names and Identifiers

• 1-isocyanato-4-(methylsulfanyl)butane
• 4-Methylthiobutyl isocyanate
• 1-isocyanato-4-methylsulfanylbutane
• 81687-70-9
• EN300-1850943
• SCHEMBL4760865

• Inchi： 1S/C6H11NOS/c1-9-5-3-2-4-7-6-8/h2-5H2,1H3
• InChI Key： FEFBZOLSXMBHIO-UHFFFAOYSA-N
• SMILES： S(C)CCCCN=C=O

Computed Properties

• Exact Mass: 145.05613515g/mol
• Monoisotopic Mass: 145.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 99.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-isocyanato-4-(methylsulfanyl)butane

1-Isocyanato-4-(Methylsulfanyl)Butane: A Comprehensive Overview

The compound with CAS No 81687-70-9, commonly referred to as 1-isocyanato-4-(methylsulfanyl)butane, is a versatile organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which combines an isocyanate functional group with a methylsulfanyl group, making it a valuable building block in organic synthesis and material science. In this article, we will delve into the properties, applications, and recent advancements associated with this compound.

1-Isocyanato-4-(methylsulfanyl)butane is an aliphatic isocyanate derivative, which means it contains the isocyanate (-NCO) functional group at one end of the carbon chain. The presence of the methylsulfanyl group (-SMe) at the fourth position introduces unique electronic and steric effects, influencing the compound's reactivity and stability. This combination makes it particularly useful in reactions involving nucleophilic attack, such as those involving amines, alcohols, or thiols, leading to the formation of polyurethanes, carbamates, or other derivatives.

Recent studies have highlighted the importance of understanding the reactivity of isocyanate functional groups in various chemical systems. Researchers have explored the use of 1-isocyanato-4-(methylsulfanyl)butane in synthesizing novel polymers and materials with tailored properties. For instance, its ability to undergo step-growth polymerization has been leveraged to create high-performance elastomers and adhesives. The incorporation of the methylsulfanyl group has been shown to enhance thermal stability and mechanical properties in these materials.

In addition to its role in polymer chemistry, 1-isocyanato-4-(methylsulfanyl)butane has found applications in drug delivery systems and bioconjugation chemistry. The isocyanate group's reactivity allows for the formation of biocompatible linkers and carriers, while the methylsulfanyl group can serve as a protecting or activating moiety in medicinal chemistry. Recent advancements in click chemistry have further expanded its utility, enabling rapid and efficient synthesis of complex molecules.

The synthesis of 1-isocyanato-4-(methylsulfanyl)butane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of an appropriate thiol-containing compound with an isocyanate precursor under specific stoichiometric and catalytic conditions. Researchers have optimized these methods to improve yield and purity, ensuring scalability for industrial applications.

From an environmental perspective, understanding the degradation pathways of 1-isocyanato-4-(methylsulfanyl)butane is crucial for assessing its ecological impact. Studies have shown that this compound undergoes hydrolysis under certain conditions, leading to the formation of biodegradable products. These findings are particularly relevant for industries seeking sustainable alternatives in material synthesis.

In conclusion, 1-isocyanato-4-(methylsulfanyl)butane (CAS No 81687-70-9) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure enables it to serve as a key intermediate in organic synthesis, while its functional groups provide avenues for innovation in polymer development and bioconjugation. As research continues to uncover new potential uses for this compound, its role in advancing technological and medical frontiers is likely to grow even further.